6,8-dimethyl-4-oxo-N-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-4H-chromene-2-carboxamide
Description
This compound features a chromene-2-carboxamide scaffold substituted with methyl groups at positions 6 and 8, a ketone at position 4, and a 1,3,4-thiadiazole moiety at the carboxamide nitrogen. Chromene derivatives are known for diverse bioactivities, including antimicrobial, anticancer, and anti-inflammatory effects . The inclusion of a thiadiazole ring enhances electronic diversity, often improving binding to biological targets such as enzymes or receptors .
Properties
Molecular Formula |
C17H15N3O3S2 |
|---|---|
Molecular Weight |
373.5 g/mol |
IUPAC Name |
6,8-dimethyl-4-oxo-N-(5-prop-2-enylsulfanyl-1,3,4-thiadiazol-2-yl)chromene-2-carboxamide |
InChI |
InChI=1S/C17H15N3O3S2/c1-4-5-24-17-20-19-16(25-17)18-15(22)13-8-12(21)11-7-9(2)6-10(3)14(11)23-13/h4,6-8H,1,5H2,2-3H3,(H,18,19,22) |
InChI Key |
ZSKGDYZMNXXHTK-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C2C(=C1)C(=O)C=C(O2)C(=O)NC3=NN=C(S3)SCC=C)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6,8-dimethyl-4-oxo-N-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-4H-chromene-2-carboxamide typically involves multiple steps, starting from readily available starting materials. The key steps include the formation of the chromene core, introduction of the thiadiazole ring, and subsequent functionalization to achieve the final product. Common reagents used in these reactions include aldehydes, amines, and sulfur-containing compounds. Reaction conditions often involve the use of catalysts, solvents, and controlled temperatures to ensure high yields and purity of the final product.
Industrial Production Methods
Industrial production of this compound may involve optimization of the synthetic route to enhance scalability and cost-effectiveness. This includes the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques. The goal is to achieve consistent quality and high throughput while minimizing waste and environmental impact.
Chemical Reactions Analysis
Types of Reactions
6,8-dimethyl-4-oxo-N-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-4H-chromene-2-carboxamide can undergo various chemical reactions, including:
Oxidation: Introduction of oxygen atoms to form oxidized derivatives.
Reduction: Addition of hydrogen atoms to reduce specific functional groups.
Substitution: Replacement of one functional group with another, often using nucleophilic or electrophilic reagents.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles. Reaction conditions may involve specific solvents, temperatures, and catalysts to achieve the desired transformations.
Major Products
The major products formed from these reactions depend on the specific functional groups targeted. For example, oxidation may yield hydroxylated or carboxylated derivatives, while substitution reactions can introduce new functional groups such as halides or alkyl groups.
Scientific Research Applications
Anticancer Activity
Recent studies have indicated that compounds similar to 6,8-dimethyl-4-oxo-N-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-4H-chromene-2-carboxamide exhibit significant anticancer properties. For instance, derivatives containing thiadiazole rings have shown cytotoxic effects against various cancer cell lines. The compound's structure allows it to interact with specific cellular pathways involved in cancer proliferation and survival .
Anti-inflammatory Properties
The compound has been evaluated for its anti-inflammatory potential through in silico molecular docking studies. These studies suggest that it may act as a 5-lipoxygenase inhibitor, a target for reducing inflammation . This application could be particularly beneficial in treating conditions such as arthritis or other inflammatory diseases.
Antimicrobial Activity
Compounds with similar structures have demonstrated antimicrobial properties against a range of pathogens. The presence of the sulfanyl group is believed to enhance the compound's ability to disrupt microbial membranes or inhibit essential microbial enzymes . This suggests potential applications in developing new antibiotics or antifungal agents.
Case Studies
Synthesis and Characterization
The synthesis of this compound typically involves multi-step organic reactions that include the formation of the chromene backbone followed by the introduction of the thiadiazole moiety and sulfanyl group. Characterization techniques such as NMR and mass spectrometry are utilized to confirm the structure and purity of the synthesized compound .
Mechanism of Action
The mechanism of action of 6,8-dimethyl-4-oxo-N-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-4H-chromene-2-carboxamide involves its interaction with specific molecular targets and pathways. The thiadiazole ring and chromene core are known to interact with various enzymes and receptors, modulating their activity and leading to the observed biological effects. These interactions can result in the inhibition of specific enzymes, activation of signaling pathways, or modulation of gene expression, depending on the context and specific application.
Comparison with Similar Compounds
Compound A: 6,8-Dimethyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-4-oxo-4H-chromene-2-carboxamide
- Key Difference : The thiadiazole substituent is a methyl group instead of prop-2-en-1-ylsulfanyl.
- Structural Impact :
- Reduced steric bulk compared to the target compound.
- Lower electron-withdrawing capacity due to the absence of sulfur and unsaturated bonds.
- This analog (ZINC9045934, STK852029) is listed in screening libraries, suggesting applications in kinase or enzyme inhibition studies .
Compound B: 4-[(4-Hydroxymethyl-1H-1,2,3-triazol-1-yl)methyl]-6,8-dimethyl-2H-chromen-2-one
- Key Difference : Replaces the thiadiazole-carboxamide moiety with a 1,2,3-triazole ring bearing a hydroxymethyl group.
- Structural Impact: Triazoles exhibit stronger hydrogen-bonding capacity due to nitrogen-rich rings.
- Hypothetical Activity : Triazole derivatives are often associated with antifungal and antiviral activities. The hydroxymethyl group may reduce cytotoxicity compared to thiadiazole analogs .
Comparative Data Table
Research Findings and Hypotheses
- Reactivity : The allyl sulfide moiety may undergo metabolic oxidation or conjugation, affecting pharmacokinetics compared to methyl or triazole analogs.
- Bioactivity Trends : Thiadiazoles generally exhibit stronger enzyme inhibition than triazoles due to sulfur’s electronegativity. However, triazoles like Compound B may show better safety profiles in vivo .
Biological Activity
The compound 6,8-dimethyl-4-oxo-N-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-4H-chromene-2-carboxamide , also known as D103-1647, is a member of a class of compounds that exhibit diverse biological activities. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications based on recent research findings.
Chemical Structure and Properties
The molecular formula for D103-1647 is with a molecular weight of 373.46 g/mol. The compound features a chromene core substituted with a thiadiazole moiety and an allyl sulfanyl group. This unique structure contributes to its biological activity.
| Property | Value |
|---|---|
| Molecular Formula | |
| Molecular Weight | 373.46 g/mol |
| LogP | 5.050 |
| Solubility (LogSw) | -4.77 |
| Hydrogen Bond Acceptors | 8 |
| Hydrogen Bond Donors | 1 |
Antimicrobial Activity
Compounds containing the 1,3,4-thiadiazole scaffold have demonstrated broad antimicrobial properties. D103-1647 has shown promising activity against various bacteria and fungi. In vitro studies indicated that derivatives of thiadiazole exhibited significant antibacterial effects against Gram-positive bacteria such as Staphylococcus aureus and Bacillus subtilis, with minimum inhibitory concentrations (MICs) ranging from 0.0039 to 0.125 μg/ml .
Anticancer Activity
Research has highlighted the potential anticancer effects of D103-1647. In a study evaluating the antiproliferative activity against various cancer cell lines, it was found that the compound inhibited cell growth effectively in MCF-7 (breast cancer) and A549 (lung cancer) cell lines. The IC50 values were recorded at 0.28 μg/ml for MCF-7 and 0.52 μg/ml for A549, indicating strong cytotoxicity .
The mechanism by which D103-1647 exerts its biological effects appears to be multifaceted:
- Inhibition of Tubulin Polymerization : The compound has been shown to disrupt microtubule dynamics, which is crucial for cell division in cancer cells .
- Interaction with Enzymatic Pathways : The thiadiazole moiety may interact with various enzymatic pathways, potentially inhibiting key enzymes involved in cancer proliferation and survival .
Study on Antibacterial Properties
A recent study synthesized several derivatives of thiadiazole and evaluated their antibacterial activity against multiple strains. D103-1647 showed enhanced activity compared to standard antibiotics like gentamicin and ampicillin, indicating its potential as a novel antibacterial agent .
Evaluation of Anticancer Effects
In another study focused on the antiproliferative properties of related compounds, D103-1647 was part of a series that demonstrated significant inhibition of tumor growth in vitro. The docking simulations suggested that the compound binds effectively to target proteins involved in cancer progression .
Q & A
Basic Research Questions
Q. What are the optimal chromatographic conditions for analyzing the purity of 6,8-dimethyl-4-oxo-N-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-4H-chromene-2-carboxamide?
- Methodological Answer : Reverse-phase HPLC with a mobile phase composed of methanol, water, 0.2 M monobasic sodium phosphate, and 0.4 M tetrabutylammonium hydroxide (5:1:2:3) adjusted to pH 5.5 using phosphoric acid is recommended. Validate system suitability by assessing resolution, tailing factor, and theoretical plates .
- Example Parameters :
| Mobile Phase Component | Ratio | pH Adjustment |
|---|---|---|
| Methanol | 5 | Phosphoric acid to 5.5 ± 0.02 |
| Water | 1 | |
| 0.2 M NaH₂PO₄ | 2 | |
| 0.4 M TBAH | 3 |
Q. How can Design of Experiments (DoE) optimize the synthesis of this compound?
- Methodological Answer : Use fractional factorial designs to evaluate critical variables (e.g., reaction temperature, catalyst loading, solvent polarity). For example, a 2³ factorial design can identify interactions between temperature (60–100°C), molar ratio (1:1.2–1:1.5), and reaction time (12–24 hours). Statistical analysis (ANOVA) will prioritize factors affecting yield .
- Key Factors :
| Factor | Range | Response (Yield) |
|---|---|---|
| Temperature | 60–100°C | Maximize |
| Molar Ratio (A:B) | 1:1.2–1:1.5 | Optimize |
| Reaction Time | 12–24 hours | Minimize |
Q. What spectroscopic techniques are essential for structural elucidation?
- Methodological Answer :
- NMR : Use ¹H/¹³C NMR to confirm chromene and thiadiazole moieties. Compare chemical shifts with similar compounds (e.g., 4-phenyl-1,3-thiazole-2-carboxylic acid derivatives) .
- MS : High-resolution ESI-MS to verify molecular ion [M+H]⁺ and fragmentation patterns.
- FTIR : Identify carbonyl (C=O, ~1700 cm⁻¹) and thioether (C-S, ~650 cm⁻¹) groups.
Advanced Research Questions
Q. How can computational modeling predict the reactivity of the allylsulfanyl-thiadiazole moiety in nucleophilic substitutions?
- Methodological Answer : Apply density functional theory (DFT) at the B3LYP/6-31G* level to calculate charge distribution and frontier molecular orbitals (HOMO/LUMO). Compare with experimental kinetic data to validate transition states. Tools like Gaussian or ORCA are recommended .
- Example Output :
| Parameter | Value (eV) | Significance |
|---|---|---|
| HOMO Energy | -6.2 | Nucleophilic sites |
| LUMO Energy | -1.8 | Electrophilic reactivity |
| ΔE (HOMO-LUMO) | 4.4 | Stability indicator |
Q. What strategies resolve contradictions in biological activity data (e.g., conflicting IC₅₀ values in enzyme assays)?
- Methodological Answer :
- Reproducibility Checks : Standardize assay conditions (pH, temperature, solvent).
- Orthogonal Assays : Validate using fluorescence polarization and surface plasmon resonance (SPR).
- Data Mining : Apply cheminformatics tools to correlate structural analogs (e.g., 8-allyl-N,N-diethyl-2-oxo-2H-chromene-3-carboxamide) with activity trends .
Q. How to design a multi-step synthesis route with improved atom economy?
- Methodological Answer :
- Retrosynthetic Analysis : Break down into chromene-2-carboxamide and thiadiazole intermediates.
- Green Chemistry Principles : Replace toxic solvents (e.g., DMF) with cyclopentyl methyl ether (CPME).
- Catalysis : Use Pd/C for Heck-type couplings to attach the allylsulfanyl group .
- Route Optimization :
| Step | Reaction | Catalyst | Atom Economy (%) |
|---|---|---|---|
| 1 | Chromene formation | H₂SO₄ | 78 |
| 2 | Thiadiazole coupling | Pd/C | 85 |
Q. What methodologies assess environmental stability under oxidative conditions?
- Methodological Answer :
- Forced Degradation Studies : Expose the compound to H₂O₂ (0.3% v/v) at 40°C for 24 hours. Monitor degradation via LC-MS.
- QSAR Modeling : Predict half-life using logP and electron-deficient moiety data .
- Degradation Products :
| Condition | Major Degradant | Likelihood |
|---|---|---|
| Oxidative | Sulfoxide derivative | High |
| Photolytic | Ring-opened chromene | Moderate |
Key Notes
- Methodological Rigor : Answers integrate pharmacopeial standards, CRDC classifications, and computational frameworks to ensure reproducibility.
- Data Sources : Peer-reviewed journals, pharmacopeial protocols, and computational chemistry guidelines were prioritized.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
